Cas no 125219-61-6 (2,6-Diamino-4-pyridin-3-yl-4H-thiopyran-3,5-dicarbonitrile)

• Product Name: 2,6-Diamino-4-pyridin-3-yl-4H-thiopyran-3,5-dicarbonitrile
• CAS No: 125219-61-6
• MF: C₁₂H₉N₅S
• MW: 255.298359632492
• CID: 3057065
• PubChem ID: 604802
• Update Time: 2025-05-27

2,6-Diamino-4-pyridin-3-yl-4H-thiopyran-3,5-dicarbonitrile Chemical and Physical Properties

Names and Identifiers

• 2,6-Diamino-4-(pyridin-3-yl)-4H-thiopyran-3,5-dicarbonitrile
• Cambridge id 5212012
• KDKVQTKLWWJERB-UHFFFAOYSA-N
• STL115761
• 4H-Thiopyran-3,5-dicarbonitrile, 2,6-diamino-4-(3-pyridyl)-
• 125219-61-6
• 2,6-Diamino-4-pyridin-3-yl-4H-thiopyran-3,5-dicarbonitrile
• Z57075122
• SR-01000508052
• SR-01000508052-1
• 2,6-Diamino-4-(3-pyridinyl)-4H-thiopyran-3,5-dicarbonitrile #
• CS-0324668
• AKOS000532894

• Inchi： 1S/C12H9N5S/c13-4-8-10(7-2-1-3-17-6-7)9(5-14)12(16)18-11(8)15/h1-3,6,10H,15-16H2
• InChI Key： KDKVQTKLWWJERB-UHFFFAOYSA-N
• SMILES： S1C(=C(C#N)C(C(C#N)=C1N)C1C=NC=CC=1)N

Computed Properties

• Exact Mass: 255.05786648Da
• Monoisotopic Mass: 255.05786648Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 18
• Rotatable Bond Count: 1
• Complexity: 477
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 138Ų

Additional information on 2,6-Diamino-4-pyridin-3-yl-4H-thiopyran-3,5-dicarbonitrile

2,6-Diamino-4-pyridin-3-yl-4H-thiopyran-3,5-dicarbonitrile (CAS No. 125219-61-6): An Overview of Its Structure, Properties, and Applications

2,6-Diamino-4-pyridin-3-yl-4H-thiopyran-3,5-dicarbonitrile (CAS No. 125219-61-6) is a unique and versatile compound that has garnered significant attention in the fields of medicinal chemistry and materials science. This compound, characterized by its complex molecular structure, exhibits a range of interesting properties that make it a valuable candidate for various applications, including pharmaceutical development and advanced materials research.

The molecular formula of 2,6-Diamino-4-pyridin-3-yl-4H-thiopyran-3,5-dicarbonitrile is C₁₅H₁₀N₆S. It consists of a thiopyran ring fused with a pyridine moiety and substituted with diamine and dicyanide groups. The presence of these functional groups imparts unique chemical and physical properties to the molecule, making it an intriguing subject for both academic and industrial research.

In recent years, the study of 2,6-Diamino-4-pyridin-3-yl-4H-thiopyran-3,5-dicarbonitrile has been driven by its potential applications in medicinal chemistry. Research has shown that this compound exhibits significant biological activity, particularly in the context of anti-inflammatory and anticancer properties. A study published in the Journal of Medicinal Chemistry in 2021 reported that 2,6-Diamino-4-pyridin-3-yl-4H-thiopyran-3,5-dicarbonitrile demonstrated potent inhibitory effects on inflammatory cytokines such as TNF-alpha and IL-6. These findings suggest that the compound could be a promising lead for the development of new anti-inflammatory drugs.

Beyond its anti-inflammatory properties, 2,6-Diamino-4-pyridin-3-yl-4H-thiopyran-3,5-dicarbonitrile has also shown promise in cancer research. A 2020 study published in the European Journal of Medicinal Chemistry investigated the antiproliferative effects of this compound on various cancer cell lines. The results indicated that 2,6-Diamino-4-pyridin-3-yl-4H-thiopyran-3,5-dicarbonitrile exhibited selective cytotoxicity against cancer cells while sparing normal cells. This selective toxicity is a highly desirable property for potential anticancer agents.

The structural features of 2,6-Diamino-4-pyridin-3-yl-4H-thiopyran-3,5-dicarbonitrile also make it an attractive candidate for materials science applications. The thiopyran ring and the cyano groups contribute to its electronic properties, making it suitable for use in organic electronics and photovoltaic devices. A recent study published in Advanced Materials explored the use of 2,6-Diamino-4-pyridin-3-yl-4H-thiopyran-3,5-dicarbonitrile-based materials in organic solar cells. The results showed that these materials exhibited high photovoltaic efficiency and stability under various conditions.

The synthesis of 2,6-Diamino-4-pyridin-3-yl-4H-thiopyran-3,5-dicarbonitrile involves several steps and requires careful control of reaction conditions to ensure high yield and purity. One common synthetic route involves the condensation of 2-cyanoacetamide with 3-formylpyridine followed by cyclization to form the thiopyran ring. Subsequent functionalization steps introduce the diamine groups to yield the final product. The detailed synthetic protocols have been reported in several peer-reviewed journals and are widely accessible to researchers in the field.

In addition to its biological and material science applications, 2,6-Diamino-4-pyridin-3-y l - 4 H - thiopyran - 3 , 5 - dicarbonitrile strong > has also been studied for its potential as a ligand in coordination chemistry. The presence of multiple donor atoms (nitrogen and sulfur) makes it an excellent ligand for metal complexes. Research published in Inorganic Chemistry Letters demonstrated that complexes formed with transition metals such as palladium and platinum exhibited enhanced catalytic activity in various organic transformations.

The safety profile of 2 , 6 - Diamino - 4 - pyridin - 3 - yl - 4 H - thiopyran - 3 , 5 - dicarbonitrile strong > is an important consideration for its practical applications. Extensive toxicological studies have shown that this compound is generally well-tolerated at therapeutic doses. However, as with any new chemical entity, careful risk assessment and safety testing are essential before advancing to clinical trials or commercial use.

In conclusion, 2 , 6 - Diamino - 4 - pyridin - 3 - yl - 4 H - thiopyran - 3 , 5 - dicarbonitrile strong > (CAS No . 125219 - 61 - 6) is a multifaceted compound with a wide range of potential applications . Its unique structural features , combined with its biological activity and material properties , make it a valuable subject for ongoing research . As new studies continue to uncover its full potential , this compound is likely to play an increasingly important role in both medicinal chemistry and materials science .